Cas no 875664-40-7 (2-Hydroxy-5-(trifluoromethoxy)benzonitrile)

2-Hydroxy-5-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound featuring both hydroxyl and trifluoromethoxy functional groups, offering unique reactivity and stability. The presence of the electron-withdrawing trifluoromethoxy group enhances its utility in pharmaceutical and agrochemical synthesis, where such moieties are often sought for their metabolic resistance and lipophilicity. The nitrile group provides a versatile handle for further derivatization, enabling applications in heterocycle formation or coupling reactions. Its structural features make it a valuable intermediate in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound's well-defined reactivity profile ensures consistent performance in synthetic workflows.

2-Hydroxy-5-(trifluoromethoxy)benzonitrile structure

875664-40-7 structure

Product Name:2-Hydroxy-5-(trifluoromethoxy)benzonitrile

CAS No:875664-40-7

MF:C₈H₄F₃NO₂

MW:203.118072509766

CID:93109

PubChem ID:24721643

Update Time:2025-06-08

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-5-(trifluoromethoxy)benzonitrile
- AKOS005254756
- MFCD04973781
- SCHEMBL17091337
- 875664-40-7
- GOAVRYAOBXORSY-UHFFFAOYSA-N
- MFCD094973781
- A929337
- DTXSID20641075
- CS-0107226
- MDL： MFCD04973781
- Inchi： 1S/C8H4F3NO2/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3,13H
- InChI Key： GOAVRYAOBXORSY-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=C(C#N)C=1)O)(F)F

Computed Properties

Exact Mass: 203.01900
Monoisotopic Mass: 203.01941286g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 3
Topological Polar Surface Area: 53.2Å²

Experimental Properties

Color/Form: Light brown powder
Density: 1.49
Melting Point: 84-87°C
Boiling Point: 246.9°C at 760 mmHg
Flash Point: 103.1°C
Refractive Index: 1.494
PSA: 53.25000
LogP: 2.16248
Solubility: Not determined

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Security Information

Hazardous Material transportation number：UN3439
HazardClass：6.1
PackingGroup：III
Packing Group：III
Safety Term：6.1

2-Hydroxy-5-(trifluoromethoxy)benzonitrile Pricemore >>

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Alichem	A014003387-1g	2-Hydroxy-5-(trifluoromethoxy)benzonitrile	875664-40-7	95%	1g	$401.33	2023-08-31
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26101-1g	2-Hydroxy-5-(trifluoromethoxy)benzonitrile, 95%	875664-40-7	95%	1g	￥4021.00	2023-02-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177866-5g	2-Hydroxy-5-(trifluoromethoxy)benzonitrile	875664-40-7	97%	5g	￥7900.00	2024-04-27